2-Amino-1-(4,5-difluoro-2-nitrophenyl)ethan-1-one
Overview
Description
Preparation Methods
Reaction Conditions: These would depend on the chosen synthetic pathway, but typically involve mild to moderate conditions.
Industrial Production: Unfortunately, information on large-scale industrial production methods is limited .
Chemical Reactions Analysis
Reactivity: This compound likely undergoes various reactions due to its functional groups.
Common Reagents and Conditions:
Major Products: The reduction would yield the corresponding amino compound, while fluorine substitution could lead to various derivatives.
Scientific Research Applications
Chemistry: Used as a building block in organic synthesis.
Biology: Investigated for potential bioactivity due to its unique structure.
Medicine: Possible applications in drug discovery.
Industry: Limited information, but it may find use in specialty chemicals.
Mechanism of Action
- Unfortunately, specific details regarding its mechanism of action are not readily available. Further research is needed to elucidate its effects on biological systems.
Comparison with Similar Compounds
Similar Compounds: While direct analogs are scarce, compounds with similar functional groups (e.g., nitrophenyl ketones, fluorinated compounds) may serve as points of comparison.
Properties
Molecular Formula |
C8H6F2N2O3 |
|---|---|
Molecular Weight |
216.14 g/mol |
IUPAC Name |
2-amino-1-(4,5-difluoro-2-nitrophenyl)ethanone |
InChI |
InChI=1S/C8H6F2N2O3/c9-5-1-4(8(13)3-11)7(12(14)15)2-6(5)10/h1-2H,3,11H2 |
InChI Key |
QQJFUAGDGMWMMN-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C(=CC(=C1F)F)[N+](=O)[O-])C(=O)CN |
Origin of Product |
United States |
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